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molecular formula C9H14O B8362382 (S)-3-cyclohexyl-1-propyn-3-ol

(S)-3-cyclohexyl-1-propyn-3-ol

Cat. No. B8362382
M. Wt: 138.21 g/mol
InChI Key: CMJHRFATHWISFN-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04608388

Procedure details

A solution of chromic acid was prepared by dissolving 106.88 g chromium trioxide in 400 ml water and then adding 92 ml concentrated sulfuric acid. This solution is added in dropwise fashion over a 3 hr. period to an ice cooled, stirred solution of 120 g 3-cyclohexyl-1-propyn-3-ol in 175 ml acetone. The resulting mixture was diluted with 500 ml water and the product was extracted into 1 liter of diethyl ether. The ether extract was washed with 250 ml saturated sodium bisulfite solution and was dried over sodium sulfate. The diethyl ether was removed by distillation under nitrogen atmosphere and the resulting residue was purified by Kugelrohr distillation (65° C., 0.1 mm Hg) to give 84.9 g of 1-cyclohexyl-2-propyn-1-one as an oil: MS m/z=136 (M+) Caled. for C9H12O:C, 79.37; H, 8.88. Found:C, 79.24; H, 8.6.
Name
chromium trioxide
Quantity
106.88 g
Type
reactant
Reaction Step One
Name
water
Quantity
400 mL
Type
solvent
Reaction Step One
Name
sulfuric acid
Quantity
92 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-cyclohexyl-1-propyn-3-ol
Quantity
120 g
Type
reactant
Reaction Step Four
Name
acetone
Quantity
175 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
500 mL
Type
solvent
Reaction Step Five
Name
chromic acid
Name
1-cyclohexyl-2-propyn-1-one

Identifiers

REACTION_CXSMILES
[O-2:1].[O-2:2].[O-2:3].[Cr+6:4].S(=O)(=O)(O)[OH:6].[CH:10]1([CH:16]([OH:19])[C:17]#[CH:18])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1>O.CC(C)=O>[Cr:4]([OH:6])([OH:3])(=[O:2])=[O:1].[CH:10]1([C:16](=[O:19])[C:17]#[CH:18])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1 |f:0.1.2.3|

Inputs

Step One
Name
chromium trioxide
Quantity
106.88 g
Type
reactant
Smiles
[O-2].[O-2].[O-2].[Cr+6]
Name
water
Quantity
400 mL
Type
solvent
Smiles
O
Step Two
Name
sulfuric acid
Quantity
92 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
3-cyclohexyl-1-propyn-3-ol
Quantity
120 g
Type
reactant
Smiles
C1(CCCCC1)C(C#C)O
Name
acetone
Quantity
175 mL
Type
solvent
Smiles
CC(=O)C
Step Five
Name
water
Quantity
500 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
This solution is added in dropwise fashion over a 3 hr
Duration
3 h
EXTRACTION
Type
EXTRACTION
Details
the product was extracted into 1 liter of diethyl ether
EXTRACTION
Type
EXTRACTION
Details
The ether extract
WASH
Type
WASH
Details
was washed with 250 ml saturated sodium bisulfite solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
The diethyl ether was removed by distillation under nitrogen atmosphere
DISTILLATION
Type
DISTILLATION
Details
the resulting residue was purified by Kugelrohr distillation (65° C., 0.1 mm Hg)

Outcomes

Product
Name
chromic acid
Type
product
Smiles
[Cr](=O)(=O)(O)O
Name
1-cyclohexyl-2-propyn-1-one
Type
product
Smiles
C1(CCCCC1)C(C#C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 84.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04608388

Procedure details

A solution of chromic acid was prepared by dissolving 106.88 g chromium trioxide in 400 ml water and then adding 92 ml concentrated sulfuric acid. This solution is added in dropwise fashion over a 3 hr. period to an ice cooled, stirred solution of 120 g 3-cyclohexyl-1-propyn-3-ol in 175 ml acetone. The resulting mixture was diluted with 500 ml water and the product was extracted into 1 liter of diethyl ether. The ether extract was washed with 250 ml saturated sodium bisulfite solution and was dried over sodium sulfate. The diethyl ether was removed by distillation under nitrogen atmosphere and the resulting residue was purified by Kugelrohr distillation (65° C., 0.1 mm Hg) to give 84.9 g of 1-cyclohexyl-2-propyn-1-one as an oil: MS m/z=136 (M+) Caled. for C9H12O:C, 79.37; H, 8.88. Found:C, 79.24; H, 8.6.
Name
chromium trioxide
Quantity
106.88 g
Type
reactant
Reaction Step One
Name
water
Quantity
400 mL
Type
solvent
Reaction Step One
Name
sulfuric acid
Quantity
92 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-cyclohexyl-1-propyn-3-ol
Quantity
120 g
Type
reactant
Reaction Step Four
Name
acetone
Quantity
175 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
500 mL
Type
solvent
Reaction Step Five
Name
chromic acid
Name
1-cyclohexyl-2-propyn-1-one

Identifiers

REACTION_CXSMILES
[O-2:1].[O-2:2].[O-2:3].[Cr+6:4].S(=O)(=O)(O)[OH:6].[CH:10]1([CH:16]([OH:19])[C:17]#[CH:18])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1>O.CC(C)=O>[Cr:4]([OH:6])([OH:3])(=[O:2])=[O:1].[CH:10]1([C:16](=[O:19])[C:17]#[CH:18])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1 |f:0.1.2.3|

Inputs

Step One
Name
chromium trioxide
Quantity
106.88 g
Type
reactant
Smiles
[O-2].[O-2].[O-2].[Cr+6]
Name
water
Quantity
400 mL
Type
solvent
Smiles
O
Step Two
Name
sulfuric acid
Quantity
92 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
3-cyclohexyl-1-propyn-3-ol
Quantity
120 g
Type
reactant
Smiles
C1(CCCCC1)C(C#C)O
Name
acetone
Quantity
175 mL
Type
solvent
Smiles
CC(=O)C
Step Five
Name
water
Quantity
500 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
This solution is added in dropwise fashion over a 3 hr
Duration
3 h
EXTRACTION
Type
EXTRACTION
Details
the product was extracted into 1 liter of diethyl ether
EXTRACTION
Type
EXTRACTION
Details
The ether extract
WASH
Type
WASH
Details
was washed with 250 ml saturated sodium bisulfite solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
The diethyl ether was removed by distillation under nitrogen atmosphere
DISTILLATION
Type
DISTILLATION
Details
the resulting residue was purified by Kugelrohr distillation (65° C., 0.1 mm Hg)

Outcomes

Product
Name
chromic acid
Type
product
Smiles
[Cr](=O)(=O)(O)O
Name
1-cyclohexyl-2-propyn-1-one
Type
product
Smiles
C1(CCCCC1)C(C#C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 84.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.